Cas no 1314764-11-8 (1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314764-11-8
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6039564
• PubChem ID: 84780134
• Update Time: 2025-06-11

1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1830399
• 1314764-11-8

• Inchi： 1S/C12H13FO2/c1-8-4-2-5-9(10(8)13)12(11(14)15)6-3-7-12/h2,4-5H,3,6-7H2,1H3,(H,14,15)
• InChI Key： HDNWAWQYYOJFGD-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314764-11-8)

1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314764-11-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a cyclobutane ring with a phenyl group substituted at the 2-position with a fluoro atom and the 3-position with a methyl group, alongside a carboxylic acid functional group at the cyclobutane carbon. The presence of these specific substituents imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid is of particular interest due to its potential in modulating biological pathways. The fluoro substituent, in particular, is well-documented for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been leveraged in various drug design strategies to improve pharmacokinetic profiles. The cyclobutane ring, on the other hand, introduces rigidity to the molecular structure, which can be beneficial in achieving high target specificity. Such structural motifs are often explored in the quest to develop more effective and selective pharmaceuticals.

In recent years, there has been a surge in research focused on identifying new scaffolds that can serve as platforms for drug discovery. 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid has emerged as a promising candidate in this context. Its unique combination of structural features makes it an attractive starting point for synthesizing derivatives with tailored biological activities. For instance, modifications at the carboxylic acid group can lead to amides or esters, which are common pharmacophores in many approved drugs.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. Preliminary findings suggest that derivatives of 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid may exhibit inhibitory effects on certain key enzymes, potentially leading to therapeutic benefits. These studies underscore the importance of this compound as a building block for further medicinal chemistry investigations.

One of the most compelling aspects of 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid is its synthetic accessibility. While the synthesis can be challenging due to the complexity of the structure, advances in organic chemistry have made it feasible to produce this compound in multiigram quantities for research purposes. The development of efficient synthetic routes has enabled researchers to rapidly explore its derivatives and evaluate their biological efficacy. This accessibility is crucial for accelerating drug discovery efforts and bringing new therapeutic options to fruition.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into drug molecules can significantly alter their pharmacological properties. For example, fluorine can increase lipophilicity, improve metabolic stability, and enhance binding affinity to biological targets. In the case of 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid, the fluoro substituent at the phenyl ring is expected to contribute to these effects, making it a valuable component in drug design.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid interacts with biological targets at the atomic level. These insights are invaluable for guiding the design of more effective derivatives and optimizing their pharmacological properties.

The synthetic modifications of 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid have led to a variety of interesting derivatives with diverse biological activities. For instance, replacing the carboxylic acid group with an amide or ester can alter the compound's solubility and bioavailability, making it more suitable for certain therapeutic applications. Additionally, introducing other functional groups at different positions on the phenyl ring or cyclobutane core can further tailor its pharmacological profile.

The exploration of biological activities has revealed several promising avenues for therapeutic intervention. Studies have shown that derivatives of this compound may exhibit anti-inflammatory, anticancer, and antimicrobial properties. These findings highlight its potential as a lead compound for developing new drugs targeting various diseases.

The future directions for research on 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid are multifaceted. Further investigation into its mechanism of action and optimization of its pharmacokinetic properties will be essential steps toward clinical translation. Additionally, exploring its potential in combination therapies may uncover synergistic effects that could enhance therapeutic outcomes.

In conclusion, 1-(2-fluoro-3-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1314764- 11- 8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic accessibility, make it an excellent candidate for drug discovery efforts. As research continues, this compound is expected to contribute to the development of novel therapeutics that address unmet medical needs.